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Compound of Interest

Compound Name: CatD-IN-1

Cat. No.: B15575253 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of CatD-IN-1, a Cathepsin D inhibitor. Adherence to these protocols is crucial for

maintaining a safe research environment and ensuring the integrity of your work.

Essential Safety and Chemical Data
While the Safety Data Sheet (SDS) for CatD-IN-1 classifies it as not a hazardous substance or

mixture, it is imperative to handle this compound with the standard care accorded to all

laboratory chemicals.[1] The following table summarizes the available quantitative data for

CatD-IN-1.
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Property Value Reference

Chemical Formula C18H18Cl2N4O5 [1]

Molecular Weight 441.27 g/mol [2]

CAS Number 1628521-28-7 [1][2]

Appearance Solid [3]

Storage (Powder) -20°C for 3 years [2]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[1][2][4]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Soluble in DMSO [3]

Acute Toxicity (LD50/LC50) Data not available

Personal Protective Equipment (PPE) and Handling
Procedures
Proper personal protective equipment is your first line of defense against potential exposure.

The following PPE is mandatory when handling CatD-IN-1.

Required Personal Protective Equipment:
Eye Protection: Wear chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A standard laboratory coat must be worn.

Step-by-Step Handling Protocol:
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Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible. The work area, such as a chemical fume hood, should be clean and uncluttered.

Personal Protective Equipment: Don the required PPE as listed above.

Weighing: If weighing the solid form, perform this in a chemical fume hood or a ventilated

balance enclosure to avoid inhalation of any dust.

Dissolving: When preparing solutions, add the solvent to the CatD-IN-1 powder slowly to

avoid splashing. Use a sonicator if necessary to aid dissolution.

Storage: Store the compound in its original vial, tightly sealed, at the recommended

temperature.[2] Solutions should be stored in clearly labeled, sealed containers at the

appropriate temperature.[1][2][4]

Cleanup: After handling, wipe down the work area with an appropriate solvent (e.g., 70%

ethanol) and dispose of all contaminated materials as chemical waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste materials contaminated with CatD-IN-1 must be disposed of as chemical waste in

accordance with local, state, and federal regulations.

Solid Waste: Contaminated items such as weigh boats, pipette tips, and empty vials should

be placed in a designated, sealed chemical waste container.

Liquid Waste: Unused solutions containing CatD-IN-1 should be collected in a labeled,

sealed waste container. Do not pour down the drain.

Experimental Protocols
Preparation of a Stock Solution (Example)
This is a general procedure and should be adapted based on the specific requirements of your

experiment.
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Determine Required Concentration: Calculate the mass of CatD-IN-1 needed to achieve the

desired stock solution concentration (e.g., 10 mM).

Weighing: In a chemical fume hood, accurately weigh the calculated amount of CatD-IN-1
powder into a tared, sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of a suitable solvent (e.g., DMSO) to the

microcentrifuge tube.

Dissolution: Vortex or sonicate the solution until the CatD-IN-1 is completely dissolved.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.[1][4]

Visualizing Workflows and Concepts
To further clarify procedures and the mechanism of action, the following diagrams are provided.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15575253?utm_src=pdf-body
https://www.benchchem.com/product/b15575253?utm_src=pdf-body
https://www.benchchem.com/product/b15575253?utm_src=pdf-body
https://www.medchemexpress.com/catd-in-1.html
https://www.medchemexpress.com/catd-in-1.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for CatD-IN-1
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General Mechanism of Enzyme Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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